Cas no 1806352-38-4 (2,5-Difluoro-3-nitrophenylacetonitrile)

• Product Name: 2,5-Difluoro-3-nitrophenylacetonitrile
• CAS No: 1806352-38-4
• MF: C₈H₄F₂N₂O₂
• MW: 198.126368522644
• CID: 4707617
• Update Time: 2023-08-15

2,5-Difluoro-3-nitrophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-3-nitrophenylacetonitrile

• Inchi： 1S/C8H4F2N2O2/c9-6-3-5(1-2-11)8(10)7(4-6)12(13)14/h3-4H,1H2
• InChI Key： SOSKCWMWRWZZSC-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1CC#N)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 270
• Topological Polar Surface Area: 69.6

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 85℃
• Boiling Point: 338.3±37.0 °C at 760 mmHg
• Flash Point: 158.4±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,5-Difluoro-3-nitrophenylacetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)